![molecular formula C16H19N5O4 B2667563 2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-methylacetamide CAS No. 941936-45-4](/img/structure/B2667563.png)
2-(8-(4-ethoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-methylacetamide
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Overview
Description
The compound is a complex organic molecule with several functional groups. It contains an imidazo[2,1-c][1,2,4]triazine ring which is a fused heterocyclic structure . This type of structure is found in several kinase inhibitors and nucleoside drugs .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds such as 1,2,4-triazolo[5,1-c][1,2,4]triazin-7-ones have been synthesized and studied . The development of convenient methods for the synthesis of new derivatives of these compounds is always in demand .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The structure would likely be determined using techniques such as X-ray crystallography and NMR spectroscopy .Chemical Reactions Analysis
The chemical reactions involving this compound would likely be complex and depend on the specific conditions and reagents used. The presence of multiple functional groups provides many possibilities for reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, solubility, and stability would be influenced by the functional groups present .Scientific Research Applications
Synthesis and Biological Applications
Heterocyclic Compound Synthesis
Research has focused on synthesizing novel heterocyclic compounds, including benzodifuranyls, triazines, oxadiazepines, and thiazolopyrimidines, derived from similar base compounds. These efforts aim to explore anti-inflammatory and analgesic properties, with some compounds showing significant COX-2 selectivity and promising analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Antimicrobial Activities
Another avenue of research involves the synthesis of triazole derivatives from related compounds, indicating good to moderate antimicrobial activities against various microorganisms. This highlights the potential for creating new antibiotics or antimicrobial agents from this chemical class (Bektaş et al., 2007).
Antiviral Research
Some studies explore the synthesis of benzamide-based aminopyrazoles and their derivatives, demonstrating significant anti-influenza A virus activity. This suggests potential applications in developing antiviral drugs, especially against bird flu influenza (Hebishy et al., 2020).
Chemical Synthesis and Drug Development
Drug Precursors
Research into the synthesis of complex benzimidazole, benzoxazole, and benzothiazole derivatives showcases the chemical's role in creating compounds with broad-spectrum antimicrobial activity. This underscores the compound's significance in drug discovery and development processes (Padalkar et al., 2014).
Antihistaminic Agents
The development of benzimidazole derivatives as H1-antihistaminic agents illustrates the potential for creating more effective antihistamines. This research not only adds to our understanding of histamine receptors but also opens the door to novel treatments for allergies and related conditions (Iemura et al., 1986).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-[8-(4-ethoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O4/c1-3-25-12-6-4-11(5-7-12)19-8-9-20-14(23)15(24)21(18-16(19)20)10-13(22)17-2/h4-7H,3,8-10H2,1-2H3,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLIOLTHXZATYNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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